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Compound of Interest

Compound Name: Kadsurindutin H

Cat. No.: B15241563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed, step-by-step protocol for the total synthesis of

Kadcoccitane H, a complex triterpenoid natural product. The presented synthesis is based on

the biomimetic approach developed by Dethe and coworkers, which leverages key strategic

reactions to construct the intricate molecular architecture of the target molecule.[1][2] The

overall synthesis is accomplished in 17 steps with a 6.8% overall yield starting from

commercially available lanosterol.[1]

Introduction
Kadcoccitane H belongs to a family of structurally unique triterpenoids isolated from Kadsura

coccinea, a plant used in traditional Chinese medicine.[1] These compounds feature a

rearranged lanostane framework, presenting a significant challenge for synthetic chemists.[1]

[3] The biomimetic strategy outlined below mimics a proposed biosynthetic pathway, offering an

efficient and elegant route to this complex natural product.[1][2] Key transformations in this

synthesis include a regioselective olefin transposition, a biomimetic ring contraction/expansion,

and a Still-Gennari olefination.[1][2]

Synthetic Workflow
The following diagram illustrates the overall synthetic strategy for the preparation of

Kadcoccitane H from a known acid precursor derived from lanosterol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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